Cas no 2228867-71-6 (2-amino-1-(4-chlorothiophen-2-yl)propan-1-one)

• Product Name: 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one
• CAS No: 2228867-71-6
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 6478970
• PubChem ID: 165634716
• Update Time: 2025-06-11

2-amino-1-(4-chlorothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one
• EN300-1992394
• 2228867-71-6

• Inchi： 1S/C7H8ClNOS/c1-4(9)7(10)6-2-5(8)3-11-6/h2-4H,9H2,1H3
• InChI Key： KIKKUXKOTLLQHV-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(C(C)N)=O

Computed Properties

• Exact Mass: 189.0015127g/mol
• Monoisotopic Mass: 189.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one

2-Amino-1-(4-Chlorothiophen-2-yl)propan-1-one: An Emerging Compound in Medicinal Chemistry

2-Amino-1-(4-chlorothiophen-2-yl)propan-1-one (CAS No. 2228867-71-6) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino and chlorothiophenyl functionalities, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one is composed of a propanone backbone with an amino group and a 4-chlorothiophenyl substituent. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The amino group can participate in hydrogen bonding and other interactions, while the chlorothiophenyl moiety provides additional hydrophobicity and aromatic character, which are essential for binding to various biological targets.

Recent studies have highlighted the potential of 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate the activity of specific enzymes involved in neurodegeneration, such as protein kinases and proteases. This modulation can potentially slow down the progression of diseases like Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one has also been investigated for its anti-inflammatory effects. A study in the Inflammation Research journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity make it suitable for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

Beyond its direct therapeutic applications, 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one has also been explored as a lead compound for drug discovery. Its unique structure serves as a scaffold for the development of novel derivatives with enhanced biological activities. Researchers are actively engaged in structure-activity relationship (SAR) studies to optimize the compound's properties and identify more potent analogs.

In conclusion, 2-amino-1-(4-chlorothiophen-2-yl)propan-1-one (CAS No. 2228867-71-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.